Cas no 65599-16-8 (N-formyl-p-hydroxybenzamide)

N-formyl-p-hydroxybenzamide structure
N-formyl-p-hydroxybenzamide structure
Product Name:N-formyl-p-hydroxybenzamide
CAS No:65599-16-8
MF:C8H7NO3
MW:165.146082162857
CID:2017173
PubChem ID:71370414
Update Time:2025-04-21

N-formyl-p-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-formyl-p-hydroxybenzamide
    • N-formyl-4-hydroxybenzamide
    • 65599-16-8
    • DTXSID50793399
    • Inchi: 1S/C8H7NO3/c10-5-9-8(12)6-1-3-7(11)4-2-6/h1-5,11H,(H,9,10,12)
    • InChI Key: YFJMDGACSCLRLN-UHFFFAOYSA-N
    • SMILES: OC1C=CC(C(NC=O)=O)=CC=1

Computed Properties

  • Exact Mass: 165.042593085g/mol
  • Monoisotopic Mass: 165.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 66.4Ų
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